2-Methylthiazolo[5,4-c]pyridine

• IUPAC Name: 2-methyl-[1,3]thiazolo[5,4-c]pyridine
• InChI: InChI=1S/C7H6N2S/c1-5-9-6-2-3-8-4-7(6)10-5/h2-4H,1H3
• InChI Key: NTPKGMUVGJRKBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=NC=C2
• Molecular Formula: C7H6N2S
• DSSTOX Substance ID: DTXSID60348798
• Molecular Weight: 150.20 g/mol
• CAS RN: 98383-10-9

Description

Thiazolo pyridine derivatives are a class of compounds that have been studied for their potential applications in various fields. They are aromatic heterocyclic compounds that contain nitrogen and sulfur atoms.

Chemical Reactions Analysis

Thiazolo pyridine derivatives can undergo various chemical reactions, depending on their specific structure and the conditions under which the reactions occur. The specific chemical reactions for “2-Methylthiazolo[5,4-c]pyridine” are not available in the sources I found.

Scientific Research Applications

Synthesis and Biological Evaluation

2-Methylthiazolo[5,4-c]pyridine derivatives have been synthesized and evaluated for potential antimicrobial and antitumor applications. A study by Said et al. (2004) prepared various derivatives, including 4-amino-5-cyano-3-substituted-2,3-dihydrothiazol-2-thiones, and their triazolo and triazinopyrimidine derivatives. Some compounds displayed promising antimicrobial activity, although none showed significant antitumor activity (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Development of New Cationic Dyes

Radulescu et al. (2008) focused on synthesizing new cationic dye derivatives from 2-aminothiazolo[5,4-c]pyridine. These dyes were analyzed using various physical-chemical methods, and the conditions of the dyeing process and tinctorial tests for the cationic dyes were studied (Radulescu, Hossu, Ioniţă, & Moater, 2008).

Fluorescent Sensor for Cysteine and Glutathione Detection

A novel type of aggregation-induced emission (AIE) material based on isothiazolo[5,4-b]pyridin-3(2H)-one derivatives was developed for the detection of cysteine and glutathione. The study by Tan et al. (2015) demonstrated the utility of this material in biochemical detection through photophysical analysis and theoretical calculations (Tan, Du, Yang, & Ma, 2015).

Synthesis of Novel 2-Aminothiazolo[5,4-c]pyridines

Dengling Wu and Y. Zhi (2016) developed a practical approach to synthesize 2-aminothiazolo[5,4-c]pyridines from pyridylthioureas using K3[Fe(CN)6] as an oxidant. This method involves an intramolecular oxidation leading to CS bond formation and could be significant for various synthetic applications (Wu & Zhi, 2016).

Synthesis of N-Substituted 2-Aminomethyl-5-Methyl-7-Phenyloxazolo[5,4-b]pyridines

Palamarchuk et al. (2019) reported the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, demonstrating the potential of 2-(chloromethyl)-5-methyl-7-phenyloxazolo[5,4-b]pyridine in synthesizing novel derivatives through nucleophilic substitution (Palamarchuk, Matsukevich, Kulakov, Seilkhanov, & Fisyuk, 2019).